2-(4-{[6-oxo-3-(1H-1,2,4-triazol-1-yl)-1,6-dihydropyridazin-1-yl]methyl}piperidin-1-yl)pyridine-3-carbonitrile

• IUPAC Name: 2-[4-[[6-oxo-3-(1,2,4-triazol-1-yl)pyridazin-1-yl]methyl]piperidin-1-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C18H18N8O/c19-10-15-2-1-7-21-18(15)24-8-5-14(6-9-24)11-25-17(27)4-3-16(23-25)26-13-20-12-22-26/h1-4,7,12-14H,5-6,8-9,11H2
• InChI Key: YKPWDWORWIXLDL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN2C(=O)C=CC(=N2)N3C=NC=N3)C4=C(C=CC=N4)C#N
• Molecular Formula: C18H18N8O
• Molecular Weight: 362.4 g/mol

Description

The compound is a complex organic molecule with several functional groups, including a pyridine ring, a piperidine ring, and a 1,2,4-triazole ring. These types of compounds are often found in pharmaceuticals and could have various biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of nitrogen in the triazole and pyridine rings, as well as in the piperidine ring, could result in interesting chemical properties.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the different functional groups present in its structure. For example, the triazole ring might participate in reactions with electrophiles, while the pyridine ring might undergo substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple nitrogen atoms could result in the compound being a base.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, if this compound is a pharmaceutical, it might interact with a specific biological target to exert its effect.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper safety measures should be taken when handling this compound.

Future Directions

Future research could focus on exploring the potential uses of this compound, particularly if it shows promising biological activity. Additionally, studies could be conducted to optimize its synthesis and improve its properties.